2,4-difluoro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-(4-pyridin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C18H20F2N4O3S/c19-14-4-5-15(16(20)13-14)18(25)22-7-12-28(26,27)24-10-8-23(9-11-24)17-3-1-2-6-21-17/h1-6,13H,7-12H2,(H,22,25)
• InChI Key: VRQWAYNMTLJRFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)CCNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C18H20F2N4O3S
• Molecular Weight: 410.4 g/mol

Description

This compound is a type of substituted pyridine. Pyridines are six-membered heterocyclic compounds that are found in various natural products, drug molecules, vitamins, and materials. The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold.

Scientific Research Applications

2,4-difluoro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide has been used in various scientific research applications. It has been used in the study of G-protein coupled receptors (GPCRs) to determine their structure and function. It has also been used to study the pharmacology of various drugs and to investigate the mechanisms of action of these drugs. Additionally, this compound has been used to study the effects of various hormones on the body, as well as to study the effects of various environmental toxins on the body.

Mechanism of Action

2,4-difluoro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide acts as an agonist of GPCRs, which are proteins that are found in the cell membranes of cells. When this compound binds to GPCRs, it activates them, leading to a cascade of biochemical reactions that ultimately lead to a physiological response. This compound has been found to have a high affinity for GPCRs, which allows it to be used in the study of these proteins.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to activate GPCRs, leading to the release of various hormones, such as adrenaline and noradrenaline. It has also been found to activate certain enzymes, such as adenylate cyclase, which leads to the production of cyclic AMP. Finally, this compound has been found to affect the activity of various ion channels, leading to changes in the membrane potential of cells.

Advantages and Limitations for Lab Experiments

2,4-difluoro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide has several advantages for lab experiments. It is a small molecule, making it easy to work with and store. Additionally, it has a high affinity for GPCRs, making it an ideal tool for studying these proteins. However, this compound also has some limitations. It is relatively expensive, and it is not always easy to obtain. Additionally, it has a relatively short half-life, making it difficult to use in long-term experiments.

Future Directions

There are several potential future directions for 2,4-difluoro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide. It could be used in the development of novel drugs, as it has been found to have a high affinity for GPCRs and to activate them. Additionally, it could be used to study the effects of various environmental toxins on the body. Finally, it could be used to study the effects of various hormones on the body, as well as to study the mechanisms of action of various drugs.

Synthesis Methods

2,4-difluoro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is synthesized via a multi-step process. The first step involves the coupling of 4-(pyridin-2-yl)piperazine and 2-bromobenzamide using a palladium-catalyzed Heck reaction. The product of this reaction is then treated with a fluoride source such as potassium fluoride to yield the desired product. Finally, the product is purified using column chromatography.